Cas no 68937-55-3 (Polysiloxanes, di-Me,3-hydroxypropyl Me, ethoxylated propoxylated)

• Product Name: Polysiloxanes, di-Me,3-hydroxypropyl Me, ethoxylated propoxylated
• CAS No: 68937-55-3
• MF: C₁₇H₄₄O₆Si₄
• MW: 456.869669914246
• MDL: MFCD00240066
• CID: 501866
• PubChem ID: 121235892
• Update Time: 2025-05-20

Polysiloxanes, di-Me,3-hydroxypropyl Me, ethoxylated propoxylated Chemical and Physical Properties

Names and Identifiers

• Polysiloxanes, di-Me,3-hydroxypropyl Me, ethoxylated propoxylated
• DIMETHYLSILOXANE, PROPYLENE OXIDE
• Dimethylsiloxanepropyleneoxideethyleneoxideblockcopo
• ETHYLENE OXIDE BLOCK COPOLYMER
• poly(dimethylsiloxane-co-me(3-oh-propyl)-siloxane
• Poly[dimethylsiloxane-co-methyl(3-hydroxypropyl)siloxane]-graft-poly(ethylene
• Silwet L 7220
• Silwet L 7230
• Silwet L 7607
• T 5851
• Tegopren 5840
• Wacker NM 4223
• Wacker NM 4393K
• Wacker NM 4395K
• XF-J 2557
• Y 10733
• Y 10734
• Water-soluble silicone oil
• DIMETHYLSILOXANE-(PROPYLENE OXIDE-ETHYLENE OXIDE) BLOCK COPOLYMER, 800-1,100 cSt
• MFCD00240066
• 68037-64-9
• 68937-55-3
• 1-[2-[3-[[dimethyl(trimethylsilyloxy)silyl]oxy-methyl-trimethylsilyloxysilyl]propoxy]ethoxy]propan-2-ol
• GVSYDZASZJTRJM-UHFFFAOYSA-N

• MDL： MFCD00240066
• Inchi： 1S/C17H44O6Si4/c1-17(18)16-20-14-13-19-12-11-15-27(10,22-25(5,6)7)23-26(8,9)21-24(2,3)4/h17-18H,11-16H2,1-10H3
• InChI Key： GVSYDZASZJTRJM-UHFFFAOYSA-N
• SMILES： [Si](C)(CCCOCCOCC(C)O)(O[Si](C)(C)C)O[Si](C)(C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 456.22149526g/mol
• Monoisotopic Mass: 456.22149526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 15
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.04 g/mL at 25 °C(lit.)
• Melting Point: -30°C
• Boiling Point: >205°C
• Flash Point: >230 °F
• Refractive Index: n20/D 1.45(lit.)
• Solubility: H2O: above 43 °Cinsoluble

Polysiloxanes, di-Me,3-hydroxypropyl Me, ethoxylated propoxylated Security Information

• WGK Germany：3
• TSCA：Yes

Additional information on Polysiloxanes, di-Me,3-hydroxypropyl Me, ethoxylated propoxylated

Comprehensive Overview of Polysiloxanes, di-Me, 3-hydroxypropyl Me, ethoxylated propoxylated (CAS No. 68937-55-3)

Polysiloxanes, di-Me, 3-hydroxypropyl Me, ethoxylated propoxylated (CAS No. 68937-55-3) is a specialized silicone-based polymer widely utilized in industrial and consumer applications due to its unique physicochemical properties. This compound belongs to the class of modified polysiloxanes, which are engineered to enhance performance in formulations requiring flexibility, hydrophilicity, and compatibility with other organic materials. The integration of ethoxy and propoxy groups into the siloxane backbone significantly improves its solubility in aqueous systems, making it a preferred choice for cosmetic emulsions, textile softeners, and industrial coatings.

In recent years, the demand for eco-friendly silicones has surged, driven by consumer preferences for sustainable and biodegradable ingredients. Polysiloxanes, di-Me, 3-hydroxypropyl Me, ethoxylated propoxylated aligns with this trend, as its modified structure allows for reduced environmental impact compared to traditional silicones. Researchers and formulators are increasingly exploring its role in green chemistry applications, such as water-based lubricants and low-VOC coatings, addressing regulatory pressures and market demands for safer alternatives.

The versatility of this compound is further highlighted by its performance in personal care products. Its hydrophilic-lipophilic balance (HLB) can be tailored through the degree of ethoxylation and propoxylation, enabling formulators to optimize stability and sensory attributes in sunscreens, hair conditioners, and moisturizers. A common query among cosmetic chemists is how to balance silicone slip with hydration properties, and this material offers a viable solution by combining the smoothness of silicones with the moisturizing effects of polyether chains.

Industrial applications of Polysiloxanes, di-Me, 3-hydroxypropyl Me, ethoxylated propoxylated extend to agricultural adjuvants, where it acts as a spreader and sticker for pesticides. Its ability to reduce surface tension and improve wetting on hydrophobic surfaces like plant leaves enhances the efficacy of active ingredients while minimizing runoff. This aligns with the growing focus on precision agriculture and sustainable crop protection, topics frequently searched by agrotech professionals.

From a technical perspective, the synthesis of this compound involves a controlled reaction of dimethylsiloxane with 3-hydroxypropyl methylsiloxane, followed by ethoxylation and propoxylation. The resulting product exhibits a tunable molecular weight and cloud point, critical for applications requiring temperature-responsive behavior. Analytical techniques such as FTIR spectroscopy and GPC are commonly employed to verify its structure and purity, ensuring compliance with industry standards.

In summary, Polysiloxanes, di-Me, 3-hydroxypropyl Me, ethoxylated propoxylated (CAS No. 68937-55-3) represents a cutting-edge material bridging performance and sustainability. Its adaptability across cosmetics, textiles, and agriculture underscores its value in modern formulations, while its alignment with green chemistry principles positions it as a future-proof ingredient. As innovation continues, this compound is poised to play a pivotal role in addressing the evolving needs of diverse industries.